Cas no 41685-84-1 (Boric acid gel)

• Product Name: Boric acid gel
• CAS No: 41685-84-1
• MF: C₁₀H₁₂BNO₃
• MW: 205.018182754517
• CID: 55461
• PubChem ID: 24851116
• Update Time: 2025-10-19

Boric acid gel Chemical and Physical Properties

Names and Identifiers

• Boric acid gel
• 3-(Methacryloylamino)benzeneboronic acid copolymer
• Boric acid gel, particle size 0.1-0.4 mm activated and swollen, pure
• 3-AMINOPHENYLBORONIC ACID POLYMER BOUND
• Boronicacid,[3-[(2-methyl-1-oxo-2-propenyl)amino]phenyl]-,homopolymer
• BORIC ACID GEL, FOR COLUMN CHROMATO-GRAP HY, 0.1-0.4 MM
• Boricacidgelparticlesize0.1-0.4mmactivatedandswollen
• Boric acid gel,pure,particle size 0.1-0.4 mmactivated and swollen
• 41685-84-1
• 3-(Methacryloylamino)phenylboronic acid
• (3-((2-Methyl-1-oxo-2-propenyl)amino)phenyl)boronic acid
• M2676
• DTXSID80197442
• 48150-45-4
• 3-Methacrylamido phenyl boronic acid
• (3-Methacrylamidophenyl)boronic acid homopolymer
• 3-Methacrylamidophenylboronic Acid (contains varying amounts of Anhydride)
• SY051100
• 3-(2-methylprop-2-enamido)phenylboronic acid
• DB-070916
• MFCD09475805
• 3-Methacrylamidophenylboronic acid
• Boronic acid, [3-[(2-methyl-1-oxo-2-propenyl)amino]phenyl]-
• 3-Methacrylamidobenzeneboronic Acid
• CS-W000943
• (3-Methacrylamidophenyl)boronic acid
• [3-(2-methylprop-2-enamido)phenyl]boronic acid
• (3-Methacrylamidophenyl)boronicacid
• N-(3-Boronophenyl) methacrylamide
• 3-Methacrylamido phenylboronic acid
• AKOS015837627
• DTXCID90119933
• GS-5819
• 3-(Methacryloylamino)benzeneboronic acid
• [3-(2-methylprop-2-enoylamino)phenyl]boronic acid
• Boronic acid, (3-((2-methyl-1-oxo-2-propenyl)amino)phenyl)-
• SCHEMBL390106
• m-Methacrylamidophenylboronic acid

• MDL： MFCD00132683
• Inchi： 1S/C10H12BNO3/c1-7(2)10(13)12-9-5-3-4-8(6-9)11(14)15/h3-6,14-15H,1H2,2H3,(H,12,13)
• InChI Key： GBBUBIKYAQLESK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=C(B(O)O)C=1)C(=O)C(=C)C

Computed Properties

• Exact Mass: 204.09466
• Monoisotopic Mass: 205.0910234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 69.6

Experimental Properties

• Color/Form: Not available
• Density: 0.6 g/mL at 25 °C(lit.)
• PSA: 69.56
• Solubility: Not available

Boric acid gel Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：S24/25

Additional information on Boric acid gel

Boric Acid Gel: A Comprehensive Overview

Boric acid gel, also known as CAS No 41685-84-1, is a versatile and widely used compound in various industries. This article delves into the properties, applications, and recent advancements associated with boric acid gel, providing a detailed understanding of its significance in modern science and technology.

Boric acid gel is a semi-solid formulation derived from boric acid, a chemical compound with the formula H₃BO₃. It is commonly used in medical, agricultural, and industrial settings due to its unique properties. The gel form of boric acid enhances its application potential by providing a controlled release mechanism and improved stability.

Recent studies have highlighted the antimicrobial properties of boric acid gel, making it an effective agent in wound care and infection prevention. Researchers have found that the gel form reduces irritation while maintaining the compound's efficacy, making it suitable for sensitive skin areas. This advancement has led to its increased use in dermatological products and medical devices.

In the agricultural sector, boric acid gel has been recognized for its role in pest control. Unlike traditional pesticides, which can be harmful to the environment, boric acid gel offers a safer alternative. Its slow-release mechanism ensures prolonged effectiveness without causing harm to non-target species. This eco-friendly approach aligns with the growing demand for sustainable agricultural practices.

The industrial applications of boric acid gel are equally significant. It is widely used as a flame retardant in polymer manufacturing due to its ability to inhibit combustion without compromising material integrity. Recent innovations have focused on enhancing the compatibility of boric acid gel with various polymers, expanding its use in high-performance materials for aerospace and automotive industries.

One of the most promising areas of research involves the use of boric acid gel in nanotechnology. Scientists have discovered that incorporating boric acid into nanocomposites can improve their thermal stability and mechanical strength. This breakthrough opens new possibilities for advanced materials in electronics and construction.

Despite its numerous benefits, the safety profile of boric acid gel remains a critical area of study. Regulatory bodies have set strict guidelines to ensure its safe handling and application. Recent toxicological studies have confirmed that when used appropriately, boric acid gel poses minimal risk to human health and the environment.

In conclusion, boric acid gel (CAS No 41685-84-1) is a multifaceted compound with applications across diverse industries. Its adaptability, combined with recent scientific advancements, underscores its importance in modern technology and sustainable practices. As research continues to uncover new potentials, boric acid gel is poised to play an even greater role in shaping future innovations.